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Compound of Interest

Compound Name: Einecs 287-243-8

Cat. No.: B14652702 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety and handling protocols for 3-

(trimethoxysilyl)propyl methacrylate (TMSPMA) in a laboratory setting. Adherence to these

guidelines is crucial to ensure the safety of laboratory personnel and the integrity of

experimental work.

Chemical and Physical Properties
3-(Trimethoxysilyl)propyl methacrylate is a versatile organosilane compound widely used as a

coupling agent and monomer in various applications, including the synthesis of polymer films

and modification of surfaces.[1] It is a colorless liquid with a faintly sweet odor.[2][3]

Table 1: Physical and Chemical Properties of 3-(Trimethoxysilyl)propyl Methacrylate

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b14652702?utm_src=pdf-interest
https://www.sigmaaldrich.com/BE/en/product/aldrich/440159
https://wap.guidechem.com/encyclopedia/3-trimethoxysilyl-propyl-metha-dic10635.html
https://www.atamanchemicals.com/3-methacryloxypropyltrimethoxysilane_u25752/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14652702?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C10H20O5Si [4]

Molecular Weight 248.35 g/mol [4]

Appearance Clear, colorless liquid [2][5]

Boiling Point 190 °C [4]

Flash Point 92 °C (198 °F) (closed cup) [4]

Density 1.045 g/mL at 25 °C [4]

Refractive Index 1.4285 at 25 °C [4]

Autoignition Temperature 265 °C (509 °F) [4]

Solubility
Insoluble in water, soluble in

organic solvents
[2]

Hazard Identification and Toxicology
TMSPMA is classified as a combustible liquid and can cause irritation to the eyes, skin, and

respiratory tract.[5] Contact with moisture can liberate methanol, which may cause central

nervous system depression and blindness.[5]

Table 2: Toxicological Data for 3-(Trimethoxysilyl)propyl Methacrylate

Test Species Route Value Reference

LD50
Rat

(male/female)
Oral > 2000 mg/kg bw [6]

LC50
Rat

(male/female)
Inhalation > 2.28 mg/L air [6]

LD50
Rat

(male/female)
Dermal > 2000 mg/kg bw [6]

Eye Irritation Rabbit Draize test 500 mg/24H Mild [5]

Skin Irritation Rabbit Draize test 500 mg/24H Mild [5]
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Table 3: Aquatic Toxicity

Test Species Value Exposure Time Reference

LC50
Danio rerio

(zebra fish)
> 100 mg/L 96 h [6]

EC50
Daphnia magna

(Water flea)
> 100 mg/L 48 h [6]

EC50

Desmodesmus

subspicatus

(green algae)

> 100 mg/L 72 h [6]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling TMSPMA to determine the appropriate

level of PPE.
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Personal Protective Equipment (PPE) Protocol

Start: Handling TMSPMA

Work in a well-ventilated area
(fume hood or fume extractor)

Select appropriate PPE

Eye/Face Protection:
Chemical splash goggles or face shield

Skin Protection:
Chemical-resistant gloves (e.g., nitrile)

and lab coat

Respiratory Protection:
Required if ventilation is inadequate

or for spill response (e.g., N95 respirator)

End: Safe Handling

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) workflow for handling TMSPMA.

Methodology:

Engineering Controls: Always handle 3-(trimethoxysilyl)propyl methacrylate in a well-

ventilated area, preferably within a chemical fume hood.[7]
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Eye and Face Protection: Wear chemical splash goggles that conform to EN 166 or NIOSH

standards.[6] A face shield may be necessary for operations with a higher risk of splashing.

Skin Protection: Wear appropriate chemical-resistant gloves (e.g., nitrile rubber) and a lab

coat.[7][8] Inspect gloves for any signs of degradation or puncture before use.

Respiratory Protection: If working outside of a fume hood or if ventilation is inadequate, use

a NIOSH-approved respirator with an appropriate cartridge for organic vapors.[5] For spill

cleanup, a self-contained breathing apparatus (SCBA) may be necessary.[6]

Storage and Handling
Proper storage and handling are essential to maintain the chemical's stability and prevent

hazardous situations.
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Storage and Handling Protocol

Receive TMSPMA

Inspect container for damage

Store in a cool, dry, well-ventilated area
away from incompatible materials

No damage

Handle under inert gas (e.g., nitrogen)
and protect from moisture

Dispense in a fume hood

Tightly seal container after use

End: Proper Storage and Handling

Click to download full resolution via product page

Caption: Workflow for the proper storage and handling of TMSPMA.
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Methodology:

Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated

place.[6] Protect from moisture, heat, and sources of ignition.[6] Storage under an inert gas

like nitrogen is recommended.[6][7]

Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong

bases.[5][6]

Handling Precautions: Avoid contact with skin, eyes, and clothing.[5] Do not breathe vapor or

mist.[5] Take measures to prevent the buildup of electrostatic charge.[9]

Emergency Procedures
First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure.

Table 4: First Aid Measures for 3-(Trimethoxysilyl)propyl Methacrylate Exposure
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Exposure Route First Aid Procedure Reference

Inhalation

Move the victim to fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[5][6]

Skin Contact

Immediately wash off with

soap and plenty of water.

Remove contaminated

clothing. Consult a physician.

[5][6]

Eye Contact

Rinse thoroughly with plenty of

water for at least 15 minutes

and consult a physician.

[5][6]

Ingestion

Do NOT induce vomiting.

Never give anything by mouth

to an unconscious person.

Rinse mouth with water.

Consult a physician.

[5][9]

Spill and Leak Procedures
Prompt and safe cleanup of spills is necessary to prevent further exposure and environmental

contamination.
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Spill Cleanup Protocol

Spill Occurs

Evacuate non-essential personnel

Ensure adequate ventilation

Wear appropriate PPE
(respirator, gloves, goggles, lab coat)

Contain spill with inert absorbent material
(e.g., vermiculite, sand)

Collect absorbed material into a
closed container for disposal

Decontaminate the spill area

Dispose of waste according to
local, state, and federal regulations

Click to download full resolution via product page

Caption: Step-by-step protocol for cleaning up a TMSPMA spill.
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Methodology:

Personal Precautions: Evacuate personnel to a safe area.[6] Wear appropriate personal

protective equipment, including respiratory protection.[7]

Environmental Precautions: Prevent further leakage or spillage if it is safe to do so.[6] Do not

let the chemical enter drains.

Containment and Cleanup: Absorb the spill with an inert material such as vermiculite, sand,

or earth.[5] Collect the absorbed material into a suitable, closed container for disposal.[10]

Decontamination: Clean the affected area thoroughly.

Fire-Fighting Measures
TMSPMA is a combustible liquid.

Methodology:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[4][9]

Specific Hazards: Hazardous decomposition products include carbon monoxide, carbon

dioxide, and silicon dioxide.[4][5]

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.[6][9]

Disposal Considerations
Dispose of 3-(trimethoxysilyl)propyl methacrylate and its containers in accordance with local,

state, and federal regulations. This combustible material may be burned in a chemical

incinerator equipped with an afterburner and scrubber.[7] Offer surplus and non-recyclable

solutions to a licensed disposal company.[7]

Stability and Reactivity
Chemical Stability: Stable under recommended storage conditions.[5]
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Conditions to Avoid: Moisture, heat, and ignition sources.[5]

Incompatible Materials: Strong oxidizing agents, strong acids, and strong bases.[5][6]

Hazardous Decomposition Products: When heated to decomposition, it emits acrid smoke

and irritating fumes, including carbon monoxide, carbon dioxide, and silicon dioxide.[4]

Hazardous Polymerization: May occur.[5]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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